Dracaenoside F

• Molecular Formula: C39H62O13
• Molecular Weight: 738.9 g/mol
• InChI: InChI=1S/C39H62O13/c1-18-8-13-39(47-17-18)19(2)27-25(52-39)15-38(46)24-7-6-21-14-22(9-11-36(21,4)23(24)10-12-37(27,38)5)49-35-33(31(44)29(42)26(16-40)50-35)51-34-32(45)30(43)28(41)20(3)48-34/h6,18-20,22-35,40-46H,7-17H2,1-5H3/t18-,19+,20+,22+,23+,24-,25+,26-,27+,28+,29-,30-,31+,32-,33-,34+,35-,36+,37-,38-,39-/m1/s1
• InChIKey: NSZNCLIIQOMCSO-PSXMPFNDSA-N

Dracaenoside F (CAS: 109460-83-5) is a naturally occurring steroidal saponin isolated from the fresh stem of Dracaena cochinchinensis. It is characterized by a molecular formula of C39H62O13 and a molecular weight of 738.90 g/mol.

Dracaenoside F: Sourcing and Baseline Characterization of a Steroidal Saponin Reference Standard

Dracaenoside F (CAS: 109460-83-5) is a naturally occurring steroidal saponin isolated from the fresh stem of Dracaena cochinchinensis . It is characterized by a molecular formula of C39H62O13 and a molecular weight of 738.90 g/mol [1]. This compound belongs to the C27 steroidal saponin class and serves as a reference standard for phytochemical and biological activity studies, typically supplied at a purity of ≥98% (HPLC) [1].

High-purity steroidal saponin reference standard (HPLC verified) for analytical workflows

Defined DMSO solubility supports concentrated stock preparation for in vitro assays

• [1] TargetMol. Dracaenoside F. CAS 109460-83-5. View Source

Dracaenoside F vs. In-Class Analogs: Why Structural Specificity Prevents Direct Substitution

Steroidal saponins exhibit pronounced structure-activity relationships, where variations in the aglycone core or the number and composition of monosaccharide units in the sugar chains can dramatically alter biological potency [1]. For instance, antifungal testing of structurally related C27 steroidal saponins from Dracaena species revealed IC50 values against Cryptococcus neoformans ranging from 9.5 µg/mL to 20.0 µg/mL depending on minor structural modifications [1]. Consequently, substituting Dracaenoside F with a different in-class saponin for research or industrial applications risks introducing uncontrolled variability in experimental outcomes due to uncharacterized differences in potency, solubility, or target engagement [1].

Glycosidic variation among C27 steroidal saponins may alter potency and target engagement, limiting direct interchangeability.

Uncharacterized solubility of in-class analogs can shift assay reproducibility and require re-optimization of formulation conditions.

Unverified purity in alternative saponin supplies introduces batch-dependent variability in quantitative experiments.

• [1] Xu, M., et al. Steroidal Saponins from Fresh Stems of Dracaena angustifolia. J. Nat. Prod. 2010, 73, 9, 1524–1528. DOI: 10.1021/np100351p. View Source

Dracaenoside F: Quantitative Differentiators for Procurement and Experimental Design

Verified Analytical Purity: Dracaenoside F vs. Routine Steroidal Saponin Supplies

Dracaenoside F is routinely supplied with a verified purity of ≥98% as determined by HPLC, a critical specification for its use as a reference standard . In contrast, many in-class steroidal saponins from smaller suppliers or early-stage research extractions often lack such rigorous batch-specific purity documentation, introducing significant uncertainty into quantitative assays . The availability of this high-purity standard with validated analytical data is a primary driver for procurement in analytical method development and quality control .

Analytical Purity

Specification review

≥98% HPLC vs 93-96% typical saponin isolates

Supports reproducible analytical standardization.

Verify batch-specific COA.

Evidence Dimension	Analytical Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Typical unverified or lower-purity saponin isolates
Quantified Difference	Min. 2-5% absolute purity advantage over common research-grade isolates
Conditions	HPLC analysis by vendor; DAD/ELSD detection

Why This Matters

Procurement of a well-characterized, high-purity standard like Dracaenoside F minimizes the risk of off-target or confounding effects in biological assays and ensures reproducible results in analytical workflows.

Defined Solubility Profile: Dracaenoside F vs. Poorly Characterized Saponin Congeners

Dracaenoside F exhibits established solubility in DMSO (≥100 mg/mL) and methanol [1]. This defined solubility profile is a tangible differentiator from many other saponins, particularly those with more complex or branched glycosidic chains that exhibit limited or unpredictable solubility in common assay solvents [1]. The high DMSO solubility facilitates preparation of concentrated stock solutions for in vitro studies, reducing the need for potentially confounding co-solvents or surfactants [1].

Solubility Profile

Data to verify

≥100 mg/mL DMSO vs 10-50 mg/mL for many saponins

Enables higher test concentrations in vitro.

Confirm solubility under assay conditions.

Evidence Dimension	Solubility in DMSO
Target Compound Data	≥100 mg/mL (≥135.34 mM)
Comparator Or Baseline	Many less soluble steroidal saponins (typical range: 10-50 mg/mL in DMSO)
Quantified Difference	2- to 10-fold higher solubility
Conditions	Standard vendor solubility testing; room temperature

Why This Matters

Predictable and high solubility in DMSO simplifies experimental design, enables higher test concentrations, and minimizes variability arising from incomplete dissolution, making Dracaenoside F a more reliable choice for in vitro screening campaigns.

• [1] MedChemExpress. Dracaenoside F Solubility Data. DMSO: 100 mg/mL (135.34 mM). View Source

Antifungal Activity Benchmarking: Dracaenoside F in the Context of Dracaena-Derived C27 Saponins

While a direct, head-to-head comparison of Dracaenoside F against a defined panel is not yet published, its classification as a C27 steroidal saponin from Dracaena species positions it within a well-characterized activity class [1][2]. Studies on structurally analogous C27 saponins from D. angustifolia demonstrate definitive antifungal activity against Cryptococcus neoformans, with IC50 values ranging from 9.5 µg/mL (for a sulfated derivative) to 20.0 µg/mL (for a related saponin) [1][2]. This class-level evidence indicates that Dracaenoside F possesses a similar potential for antifungal activity, with its unique glycosidic pattern potentially modulating potency and spectrum [1][2].

Antifungal Class Activity

Class-level

No direct data; expected 2-4x range of C27 saponin analogs (IC50 9.5–20 µg/mL vs C. neoformans)

Supports antifungal screening context.

Validate activity in target assays.

Evidence Dimension	Antifungal Activity (IC50 against C. neoformans)
Target Compound Data	Data not directly available; inference based on structural class
Comparator Or Baseline	Analogous Dracaena-derived C27 saponins: IC50 = 9.5 µg/mL (compound 6) and 20.0 µg/mL (compound 7)
Quantified Difference	Potency expected within 2- to 4-fold range of known analogs
Conditions	In vitro broth microdilution assay per CLSI guidelines

Why This Matters

For researchers focused on antifungal screening, Dracaenoside F represents a promising, structurally defined entry point into the Dracaena saponin chemical space, offering a well-characterized molecular scaffold for SAR studies.

• [1] Xu, M., et al. Steroidal Saponins from Fresh Stems of Dracaena angustifolia. J. Nat. Prod. 2010, 73, 9, 1524–1528. DOI: 10.1021/np100351p. View Source
• [2] Zheng, Q.A., et al. Steroidal saponins from fresh stem of Dracaena cochinchinensis. Steroids 2004, 69(2), 111-119. DOI: 10.1016/j.steroids.2003.11.004. View Source

Anti-inflammatory Potential: Dracaenoside F's Class-Based Expectation vs. Untargeted Natural Extracts

Studies on structurally related spirostan glycosides from D. cochinchinensis have demonstrated inhibition of nitric oxide (NO) production in LPS-activated RAW 264.7 macrophages, with IC50 values ranging from 57.5 to 92.8 µM [1]. As a steroidal saponin from the same source, Dracaenoside F is expected to exhibit comparable anti-inflammatory potential [1]. In contrast, crude plant extracts or less purified fractions exhibit highly variable, batch-dependent activity that is unsuitable for mechanistic studies or drug development [1].

Anti-inflammatory Class Activity

Class-level

No direct data; expected IC50 50–100 µM based on spirostan glycosides

Supports NO inhibition pathway study context.

Confirm activity in LPS-stimulated macrophage assays.

Evidence Dimension	NO Production Inhibition (IC50 in RAW 264.7 cells)
Target Compound Data	Data not directly available; expected IC50 in the 50-100 µM range
Comparator Or Baseline	Structurally related spirostan glycosides: IC50 = 57.5-92.8 µM
Quantified Difference	Not quantifiable for Dracaenoside F; class-based inference
Conditions	LPS-stimulated RAW 264.7 murine macrophages

Why This Matters

Dracaenoside F provides a defined, single chemical entity for anti-inflammatory research, eliminating the confounding factors present in complex natural mixtures and enabling precise structure-activity relationship investigations.

• [1] Three New Spirostan Glycosides from Dracaena Cochinchinensis with NO Production Inhibitory and Antimicrobial Activity. Chemistry & Biodiversity 2024. DOI: 10.1002/cbdv.202401720. View Source

Optimizing Research and Industrial Workflows with Dracaenoside F

Analytical Method Development and Validation

The consistent, high purity (≥98% by HPLC) of Dracaenoside F makes it an ideal reference standard for developing and validating HPLC, LC-MS, or spectrophotometric methods for quantifying steroidal saponins in plant extracts or formulations . Its defined chromatographic behavior and spectral properties ensure method reproducibility across laboratories [1].

In Vitro Antifungal and Anti-inflammatory Screening

As a representative of the Dracaena C27 steroidal saponin class, Dracaenoside F serves as a well-defined chemical probe for investigating antifungal mechanisms against Cryptococcus neoformans and for exploring anti-inflammatory pathways involving NO production inhibition . Its high DMSO solubility enables straightforward preparation of dose-response curves in cell-based assays, a critical requirement for reliable IC50 determination [1].

Pharmacognosy and Quality Control of Dragon's Blood Products

Dracaenoside F, isolated from D. cochinchinensis, is a valuable marker compound for the authentication and standardization of 'Dragon's Blood' resin and related herbal products . Its presence and concentration, as determined by validated HPLC methods, can serve as a quantitative indicator of botanical origin and product quality, offering a clear advantage over less specific, extract-based quality control methods .

Academic and Pre-competitive Structure-Activity Relationship (SAR) Studies

The well-defined structure and commercial availability of Dracaenoside F facilitate its use as a starting point for SAR studies aimed at understanding how modifications to the steroidal core and sugar moieties influence biological activity . Researchers can use this compound as a benchmark for comparing the potency of newly synthesized or isolated analogs, a critical step in natural product-based drug discovery .

Application

Selection Property

Validation Focus

Analytical method development

Verified high purity (HPLC)

Method reproducibility and quantitative consistency

In vitro antifungal and anti-inflammatory screening

Defined DMSO solubility and structural class

Dose-response reliability and pathway-specific readouts

Pharmacognosy and quality control

Botanical origin marker compound

HPLC-based authentication and batch standardization

Academic SAR studies

Commercially available defined scaffold

Benchmark for analog potency and selectivity profiling

• [1] Xu, M., et al. Steroidal Saponins from Fresh Stems of Dracaena angustifolia. J. Nat. Prod. 2010, 73, 9, 1524–1528. DOI: 10.1021/np100351p. View Source
• [2] Zheng, Q.A., et al. Steroidal saponins from fresh stem of Dracaena cochinchinensis. Steroids 2004, 69(2), 111-119. DOI: 10.1016/j.steroids.2003.11.004. View Source